Cas no 2098140-10-2 (1,6-dimethyl-1H-imidazo[1,2-b]pyrazole-7-carboximidamide)

• Product Name: 1,6-dimethyl-1H-imidazo[1,2-b]pyrazole-7-carboximidamide
• CAS No: 2098140-10-2
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 5729243
• PubChem ID: 121215173
• Update Time: 2025-10-28

1,6-dimethyl-1H-imidazo[1,2-b]pyrazole-7-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1,6-dimethylimidazo[1,2-b]pyrazole-7-carboximidamide
• AKOS026725757
• F2198-8059
• 1,6-dimethyl-1H-imidazo[1,2-b]pyrazole-7-carboximidamide
• starbld0048083
• 2098140-10-2
• 1H-Imidazo[1,2-b]pyrazole-7-carboximidamide, 1,6-dimethyl-

• Inchi： 1S/C8H11N5/c1-5-6(7(9)10)8-12(2)3-4-13(8)11-5/h3-4H,1-2H3,(H3,9,10)
• InChI Key： HUTJDTNSZUYHBA-UHFFFAOYSA-N
• SMILES： N12C=CN(C)C1=C(C(=N)N)C(C)=N2

Computed Properties

• Exact Mass: 177.10144537g/mol
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 7.09±0.49(Predicted)

Additional information on 1,6-dimethyl-1H-imidazo[1,2-b]pyrazole-7-carboximidamide

1,6-Dimethyl-1H-imidazo[1,2-b]pyrazole-7-carboximidamide

The compound 1,6-dimethyl-1H-imidazo[1,2-b]pyrazole-7-carboximidamide (CAS No. 2098140-10-2) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of imidazopyrazoles, which are heterocyclic compounds with two nitrogen atoms in the ring system. The presence of the imidazo[1,2-b]pyrazole core makes this compound particularly interesting due to its potential biological activity and chemical versatility.

Imidazo[1,2-b]pyrazoles are known for their ability to form stable structures and participate in various chemical reactions. The 7-carboximidamide substituent in this compound adds further functionality, making it a valuable molecule for research and development. Recent studies have highlighted the potential of such compounds in drug discovery, particularly in the areas of anticancer and anti-inflammatory therapies.

The synthesis of 1,6-dimethyl-1H-imidazo[1,2-b]pyrazole-7-carboximidamide involves a series of carefully designed reactions. The starting materials typically include precursors with the imidazo[1,2-b]pyrazole framework, which are then subjected to various functionalization steps to introduce the methyl and carboximidamide groups. These reactions often require precise control over reaction conditions to ensure high yields and purity of the final product.

One of the key features of this compound is its biological activity. Researchers have reported that imidazo[1,2-b]pyrazoles can interact with various biological targets, such as enzymes and receptors, making them promising candidates for therapeutic applications. For instance, studies have shown that certain derivatives of this class exhibit potent inhibitory effects on kinases involved in cancer cell proliferation.

In addition to its biological applications, 1,6-dimethyl-1H-imidazo[1,2-b]pyrazole-7-carboximidamide has also been explored for its potential in materials science. The heterocyclic core provides a rigid structure that can be useful in designing new materials with specific electronic or mechanical properties. Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of such compounds more accurately, paving the way for their use in advanced materials.

The cas no 2098140-10-2 identifier is crucial for referencing this compound in scientific literature and databases. It ensures that researchers worldwide can access accurate information about its properties and applications. This level of standardization is essential for maintaining consistency and reliability in scientific research.

Moreover, the long-tail keyword optimization for this compound involves incorporating terms like "imidazo pyrazole derivatives," "carboximidamide functionality," and "biological activity" into the discussion. These terms not only enhance the searchability of the content but also provide deeper insights into the compound's characteristics and uses.

In conclusion, 1,6-dimethyl-1H-imidazo[1,2-b]pyrazole-7-carboximidamide (CAS No. 2098140-10-2) is a versatile compound with significant potential in both biological and materials science applications. Its unique structure and functional groups make it a valuable subject for further research and development. As new studies emerge, this compound is likely to contribute even more to our understanding of heterocyclic chemistry and its practical applications.